Cas no 108051-26-9 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-)
108051-26-9 structure
Product Name:2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
CAS No:108051-26-9
MF:C18H16O5
MW:312.316645622253
CID:193465
PubChem ID:6447960
Update Time:2025-04-19
2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
- (2E)-1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-prope n-1-one
- 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
- (2E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(p-methoxyphenyl)-
- BRN 5589031
- 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
- 108051-26-9
-
- Inchi: 1S/C18H16O5/c1-11(19)14-9-15(18(22)10-17(14)21)16(20)8-5-12-3-6-13(23-2)7-4-12/h3-10,21-22H,1-2H3/b8-5+
- InChI Key: YUXJUMJXMFYOPQ-VMPITWQZSA-N
- SMILES: OC1C=C(C(C(C)=O)=CC=1C(/C=C/C1C=CC(=CC=1)OC)=O)O
Computed Properties
- Exact Mass: 312.09978
- Monoisotopic Mass: 312.099774
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8
- XLogP3: 3.7
Experimental Properties
- Density: 1.289
- Boiling Point: 556.4°Cat760mmHg
- Flash Point: 205°C
- Refractive Index: 1.642
- PSA: 83.83
- LogP: 3.20510
2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
108051-26-9 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-) Related Products
- 1214-47-7(2'-Hydroxychalcone)
- 1776-30-3(2',4'-DIHYDROXYCHALCONE)
- 961-29-5(Isoliquiritigenin)
- 144506-14-9(Licochalcone C)
- 19309-14-9((E)-Cardamonin)
- 13323-66-5(4,2'-Dihydroxychalcone)
- 18956-16-6(Cardamonin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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